Cas no 64139-21-5 (Diethyl 4-hydroxyphthalate)
Diethyl 4-hydroxyphthalate is a phthalate ester derivative characterized by the presence of a hydroxyl group at the 4-position of the phthalate ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty polymers. Its hydroxyl group enhances reactivity, enabling selective functionalization for tailored chemical modifications. The diethyl ester moiety improves solubility in organic solvents, facilitating its use in various reaction conditions. The compound exhibits moderate stability under standard conditions, making it suitable for controlled synthetic applications. Its structural features allow for versatility in constructing complex molecular frameworks, particularly in fine chemical and material science research.
Diethyl 4-hydroxyphthalate structure
Product Name:Diethyl 4-hydroxyphthalate
CAS No:64139-21-5
MF:C12H14O5
MW:238.236564159393
CID:507554
PubChem ID:838557
Update Time:2025-06-07
Diethyl 4-hydroxyphthalate Chemical and Physical Properties
Names and Identifiers
-
- Diethyl 4-hydroxyphthalate
- 1,2-Benzenedicarboxylicacid, 4-hydroxy-, 1,2-diethyl ester
- diethyl 4-hydroxybenzene-1,2-dicarboxylate
- SCHEMBL10449048
- AKOS005216163
- 64139-21-5
- NS00052812
- diethyl4-hydroxyphthalate
- DTXSID70982642
- Oprea1_400052
- EINECS 264-703-6
- 1,2-Benzenedicarboxylic acid, 4-hydroxy-, diethyl ester
- Oprea1_584209
-
- Inchi: 1S/C12H14O5/c1-3-16-11(14)9-6-5-8(13)7-10(9)12(15)17-4-2/h5-7,13H,3-4H2,1-2H3
- InChI Key: XESMXDXQZBMELS-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=C(C=CC=1C(=O)OCC)O)=O
Computed Properties
- Exact Mass: 238.08412
- Monoisotopic Mass: 238.084124
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 72.8
Experimental Properties
- Density: 1.211
- Boiling Point: 356.7°C at 760 mmHg
- Flash Point: 133.5°C
- Refractive Index: 1.532
- PSA: 72.83
Diethyl 4-hydroxyphthalate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019150179-5g |
Diethyl 4-hydroxyphthalate |
64139-21-5 | 95% | 5g |
$392.98 | 2023-09-01 | |
| Crysdot LLC | CD12048440-5g |
Diethyl 4-hydroxyphthalate |
64139-21-5 | 95+% | 5g |
$491 | 2024-07-24 |
Diethyl 4-hydroxyphthalate Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
64139-21-5 (Diethyl 4-hydroxyphthalate) Related Products
- 94-18-8(Benzyl 4-\u200bHydroxybenzoate(Benzyl Paraben))
- 4142-98-7(Ethyl 3,5-dihydroxybenzoate)
- 39630-68-7(Diethyl 5-hydroxyisophthalate)
- 22479-95-4(Dimethyl 4-hydroxyphthalate)
- 120-47-8(Ethylparaben)
- 55104-35-3(5-hydroxy-3H-isobenzofuran-1-one)
- 4741-63-3(6-Methoxyphthalide)
- 7781-98-8(Ethyl 3-hydroxybenzoate)
- 9001-05-2(Catalase)
- 55104-32-0(6-hydroxy-1,3-dihydro-2-benzofuran-1-one)
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